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Isomarticin Isomarticin
Brand Name: Vulcanchem
CAS No.: 19196-46-4
VCID: VC0103512
InChI: InChI=1S/C18H16O9/c1-18-5-6-11(8(26-18)4-10(27-18)17(23)24)16(22)12-7(19)3-9(25-2)15(21)13(12)14(6)20/h3,8,10,20,22H,4-5H2,1-2H3,(H,23,24)/t8?,10-,18?/m1/s1
SMILES: CC12CC3=C(C(O1)CC(O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O
Molecular Formula: C18H16O9
Molecular Weight: 376.3 g/mol

Isomarticin

CAS No.: 19196-46-4

Main Products

VCID: VC0103512

Molecular Formula: C18H16O9

Molecular Weight: 376.3 g/mol

Isomarticin - 19196-46-4

CAS No. 19196-46-4
Product Name Isomarticin
Molecular Formula C18H16O9
Molecular Weight 376.3 g/mol
IUPAC Name (15R)-3,10-dihydroxy-7-methoxy-13-methyl-5,8-dioxo-14,17-dioxatetracyclo[11.3.1.02,11.04,9]heptadeca-2(11),3,6,9-tetraene-15-carboxylic acid
Standard InChI InChI=1S/C18H16O9/c1-18-5-6-11(8(26-18)4-10(27-18)17(23)24)16(22)12-7(19)3-9(25-2)15(21)13(12)14(6)20/h3,8,10,20,22H,4-5H2,1-2H3,(H,23,24)/t8?,10-,18?/m1/s1
Standard InChIKey HNMWDXUKPJZOQD-XPBDJYBLSA-N
Isomeric SMILES CC12CC3=C(C(O1)C[C@@H](O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O
SMILES CC12CC3=C(C(O1)CC(O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O
Canonical SMILES CC12CC3=C(C(O1)CC(O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O
Synonyms Isomarticin
PubChem Compound 3084308
Last Modified Nov 11 2021
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